Cas no 1248037-61-7 ([(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine)
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolemethanamine, 5-methyl-N-(1-methylethyl)-
- (5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine
- [(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine
-
- Inchi: 1S/C8H14N2O/c1-6(2)9-5-8-4-7(3)11-10-8/h4,6,9H,5H2,1-3H3
- InChI Key: ZELTTXPGHLGGOP-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(CNC(C)C)=N1
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M265916-100mg |
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine |
1248037-61-7 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M265916-500mg |
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine |
1248037-61-7 | 500mg |
$ 475.00 | 2022-06-04 | ||
| TRC | M265916-1g |
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine |
1248037-61-7 | 1g |
$ 730.00 | 2022-06-04 | ||
| Life Chemicals | F8882-4686-0.25g |
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine |
1248037-61-7 | 95%+ | 0.25g |
$451.0 | 2023-09-06 | |
| Life Chemicals | F8882-4686-0.5g |
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine |
1248037-61-7 | 95%+ | 0.5g |
$475.0 | 2023-09-06 | |
| Life Chemicals | F8882-4686-1g |
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine |
1248037-61-7 | 95%+ | 1g |
$501.0 | 2023-09-06 | |
| Life Chemicals | F8882-4686-2.5g |
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine |
1248037-61-7 | 95%+ | 2.5g |
$1002.0 | 2023-09-06 | |
| Life Chemicals | F8882-4686-5g |
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine |
1248037-61-7 | 95%+ | 5g |
$1503.0 | 2023-09-06 | |
| Life Chemicals | F8882-4686-10g |
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine |
1248037-61-7 | 95%+ | 10g |
$2104.0 | 2023-09-06 |
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine Related Literature
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on [(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine
Professional Introduction to [(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine and CAS No. 1248037-61-7
[(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1248037-61-7, has garnered attention due to its structural features and its implications in drug discovery and development. The molecular framework of this compound incorporates a 5-methyl-1,2-oxazol moiety, which is a heterocyclic ring system known for its presence in various bioactive molecules. The presence of this moiety, combined with the propan-2-yl amine substituent, contributes to the compound's distinct chemical properties and reactivity.
The structural composition of [(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine makes it a promising candidate for further investigation in medicinal chemistry. The oxazole ring is a key structural feature that has been extensively studied for its pharmacological properties. In particular, the 5-methyl substitution on the oxazole ring enhances its stability and influences its electronic distribution, making it more suitable for interactions with biological targets. This compound's amine functionality also provides a site for further chemical modifications, allowing for the development of derivatives with enhanced biological activity.
Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies have indicated that [(5-methyl-1,2-oxazol)-3-yl)methyl](propan-2-y]amine may exhibit interactions with various biological receptors and enzymes. These interactions are critical for understanding its potential therapeutic applications. For instance, studies suggest that this compound could interfere with pathways involved in inflammation and pain perception, making it a candidate for developing novel analgesics or anti-inflammatory agents.
In addition to its potential therapeutic applications, [(5-methyl-1,2-o)xazol]-3-y]methyl](propan--2-y]amine has been explored in the context of drug delivery systems. Its structural features make it a suitable candidate for incorporation into polymeric matrices or nanoparticles designed to enhance drug solubility and bioavailability. Such formulations are particularly relevant in the treatment of diseases where oral or intravenous administration is challenging. The ability to modify its molecular structure further enhances its versatility in drug development.
The synthesis of [(5-methyl-l,2-o)xazol]-3-y]methyl](propan--2-y]amine involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The synthesis typically begins with the preparation of the oxazole ring precursor followed by functionalization with the propylamine group. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve yield and purity. These methods are crucial for ensuring that the final product meets the stringent standards required for pharmaceutical use.
Evaluation of the pharmacokinetic properties of [(5-methyl-l,2-o)xazol]-3-y]methyl](propan--2-y]amine is essential for understanding its behavior in vivo. Studies have shown that this compound exhibits moderate solubility in water and lipids, suggesting potential for both oral and parenteral administration. Furthermore, preliminary toxicity studies indicate that it is well-tolerated at tested doses, although further research is needed to fully assess its safety profile. These findings are critical for advancing this compound into clinical trials where it can be evaluated for efficacy in treating various conditions.
The role of [(5-methyl-l,2-o)xazol]-3-y]methyl](propan--2-y]amine in addressing unmet medical needs cannot be overstated. With increasing evidence supporting its biological activity and favorable pharmacokinetic properties, this compound represents a significant advancement in pharmaceutical research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.
1248037-61-7 ([(5-methyl-1,2-oxazol-3-yl)methyl](propan-2-yl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)